Cas no 30858-70-9 (1-cyclopropyl-1,4-diazepan-5-one)

• Product Name: 1-cyclopropyl-1,4-diazepan-5-one
• CAS No: 30858-70-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 4645114
• PubChem ID: 71755456
• Update Time: 2025-06-11

1-cyclopropyl-1,4-diazepan-5-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-1,4-diazepan-5-one
• 5H-1,4-Diazepin-5-one, 1-cyclopropylhexahydro-

• Inchi： 1S/C8H14N2O/c11-8-3-5-10(6-4-9-8)7-1-2-7/h7H,1-6H2,(H,9,11)
• InChI Key： SERFALWWEPVOSQ-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CCC(=O)NCC1

Additional information on 1-cyclopropyl-1,4-diazepan-5-one

Comprehensive Overview of 1-Cyclopropyl-1,4-Diazepan-5-One (CAS No. 30858-70-9)

1-Cyclopropyl-1,4-diazepan-5-one, with the CAS number 30858-70-9, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule is characterized by its unique cyclopropyl and diazepane moieties, which contribute to its potential therapeutic applications and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

The chemical structure of 1-cyclopropyl-1,4-diazepan-5-one is defined by a seven-membered diazepane ring fused with a cyclopropyl group at the 1-position. The presence of the cyclopropyl moiety imparts unique conformational constraints and electronic properties to the molecule, which can influence its binding affinity and selectivity for various biological targets. The diazepane ring, on the other hand, is known for its ability to modulate neurotransmitter systems and has been explored in the development of anxiolytic and anticonvulsant agents.

Synthesis of 1-cyclopropyl-1,4-diazepan-5-one typically involves a multi-step process that begins with the formation of a cyclopropyl-substituted intermediate. One common approach is to start with a cyclopropylamine derivative, which is then subjected to a series of reactions including cyclization and oxidation to form the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both academic research and industrial applications.

In terms of pharmacological properties, 1-cyclopropyl-1,4-diazepan-5-one has shown promising activity in several biological assays. Studies have demonstrated its potential as an anxiolytic agent, with mechanisms that may involve modulation of GABAergic neurotransmission. Additionally, this compound has been investigated for its anticonvulsant effects, which could be beneficial in the treatment of epilepsy and other seizure disorders. The unique combination of the cyclopropyl and diazepane moieties may also contribute to its ability to cross the blood-brain barrier, enhancing its therapeutic potential in central nervous system (CNS) disorders.

Recent research has further expanded our understanding of the biological activities of 1-cyclopropyl-1,4-diazepan-5-one. A study published in the Journal of Medicinal Chemistry highlighted its potent inhibitory effects on specific ion channels involved in neuronal excitability. This finding suggests that the compound could have broader applications beyond anxiety and epilepsy, potentially extending to conditions such as neuropathic pain and neurodegenerative diseases. Another study in Bioorganic & Medicinal Chemistry Letters explored the structure-activity relationship (SAR) of this molecule, providing valuable insights into how modifications to the cyclopropyl or diazepane moieties can influence its pharmacological profile.

Clinical trials involving 1-cyclopropyl-1,4-diazepan-5-one are still in their early stages, but preliminary results are encouraging. Phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings have paved the way for further clinical evaluation in larger patient populations. Researchers are particularly interested in assessing its efficacy in treating anxiety disorders and epilepsy, as well as exploring its potential as an adjunct therapy in combination with existing treatments.

In conclusion, 1-cyclopropyl-1,4-diazepan-5-one (CAS No. 30858-70-9) represents a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this molecule holds significant promise for improving patient outcomes in various neurological conditions.